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Compound of Interest

Compound Name: 6-Aminoindole

Cat. No.: B160974

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
structure, and applications of 6-Aminoindole. The information is curated for professionals in
research and development who are interested in leveraging this versatile molecule for the
synthesis of complex chemical entities and novel therapeutic agents.

Chemical Structure

6-Aminoindole, systematically known as 1H-Indol-6-amine, is an aromatic heterocyclic organic
compound.[1] Its structure consists of a bicyclic structure, where a benzene ring is fused to a
pyrrole ring, with an amino group substituted at the sixth position of the indole ring.[2] This
amino group significantly influences the molecule's reactivity, making it a valuable intermediate
in organic synthesis.[1]

Caption: Chemical structure of 6-Aminoindole.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of 6-Aminoindole.
These properties are essential for its handling, storage, and application in various chemical
reactions.
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Property Value Reference(s)
Molecular Formula CsHsNz2 [L1[31[41[5]16]
Molecular Weight 132.16 g/mol [311415][6]

Light brown to off-white
Appearance ) [11[2]
crystalline powder

Melting Point 75-79 °C [41[7]
Purity >97% [41[7]
CAS Number 5318-27-4 [2][3][4][5]16]
SMILES String Nclccc2ec[nH]c2cl [4107]

MIMYTSWNVBMNRH-
InChl Key [4][7]
UHFFFAOYSA-N

Storage Temperature -20°C [41[7]

Experimental Protocols: Synthesis of 6-Aminoindole

A common and effective method for the synthesis of 6-Aminoindole is the reduction of 6-
nitroindole.[8] The following protocol is a representative example of this synthetic route.

Objective: To synthesize 6-Aminoindole via the reduction of 6-nitroindole.
Materials:

6-Nitroindole

Iron powder (Fe)

Ammonium chloride (NH4Cl)

Ethanol (EtOH)

Water (Hz20)
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Ethyl acetate (EtOAC)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2S0a)

Celite

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend 6-nitroindole (1.0 eq) in a 1:1 mixture of ethanol and water.

Addition of Reagents: To this suspension, add iron powder (5.0 eq) and ammonium chloride
(2.0 eq).

Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture
through a pad of Celite to remove the iron salts. Wash the Celite pad with ethanol.

Extraction: Concentrate the filtrate under reduced pressure to remove the ethanol. To the
remaining aqueous layer, add ethyl acetate and transfer to a separatory funnel. Extract the
agueous layer three times with ethyl acetate.

Washing: Combine the organic layers and wash with water, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

Purification: The crude 6-Aminoindole can be further purified by column chromatography on
silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to
afford the pure product.
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Caption: Experimental workflow for the synthesis of 6-Aminoindole.

Biological Significance and Applications in Drug
Discovery

6-Aminoindole is a crucial building block in medicinal chemistry, serving as a precursor for the
synthesis of a wide range of biologically active molecules.[1] Its derivatives have been
investigated as potent inhibitors of various enzymes and receptors implicated in numerous
diseases.

The versatility of 6-Aminoindole allows for its incorporation into diverse molecular scaffolds,
leading to the development of therapeutic agents with various mechanisms of action. These
include inhibitors of protein kinases, ion channels, and signaling pathways crucial for cell
proliferation and survival.[5][6][7] Some studies also suggest potential antioxidant,
antimicrobial, and neuroprotective effects of 6-aminoindole derivatives.[3]

6-Aminoindole as a Precursor

6-Aminoindole
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Caption: Role of 6-Aminoindole in the development of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemimpex.com [chemimpex.com]

. Page loading... [wap.guidechem.com]

. scbt.com [scbt.com]

. 6-Aminoindole 97 5318-27-4 [sigmaaldrich.com]
. 6-Aminoindole 97 5318-27-4 [sigmaaldrich.com]
. 6-Aminoindole 97 5318-27-4 [sigmaaldrich.com]

. scientificlabs.co.uk [scientificlabs.co.uk]

°
[e0) ~ » (&) EEN w N =

. Buy 6-Aminoindole | 5318-27-4 [smolecule.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 6-Aminoindole:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160974#6-aminoindole-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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